Cas no 139297-51-1 (5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid)
139297-51-1 structure
Product Name:5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:139297-51-1
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD13175000
CID:855963
PubChem ID:14987887
Update Time:2025-04-19
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid
- 5-methoxy-1-methylpyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 5-methoxy-1-methyl-
- AGN-PC-00383P
- AK-68373
- MolPort-004-763-368
- SureCN9133007
- 1H-Pyrazole-3-carboxylicacid,5-methoxy-1-methyl-(9CI)
- NE24556
- 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic aci
- Z1723549277
- SCHEMBL9133007
- DS-16984
- CS-0061733
- AKOS016015122
- EN300-142240
- F8889-6704
- W17522
- DTXSID20566597
- 5-METHOXY-1-METHYL-1H-PYRAZOLE-3-CARBOXYLICACID
- Z1255462748
- 139297-51-1
- MFCD13175000
- DA-37220
-
- MDL: MFCD13175000
- Inchi: 1S/C6H8N2O3/c1-8-5(11-2)3-4(7-8)6(9)10/h3H,1-2H3,(H,9,10)
- InChI Key: SXCXVIBZRADHQB-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C(=O)O)=NN1C
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- XLogP3: 0.4
Experimental Properties
- Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 343.4±22.0°C at 760 mmHg
- Solubility: Slightly soluble (7.3 g/l) (25 º C),
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW935-200mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 95+% | 200mg |
658.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW935-50mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 95+% | 50mg |
262.0CNY | 2021-07-12 | |
| Chemenu | CM131595-250mg |
5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM131595-1g |
5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 95% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A298945-100mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 97% | 100mg |
$89.0 | 2024-04-24 | |
| Ambeed | A298945-250mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 97% | 250mg |
$119.0 | 2024-04-24 | |
| Ambeed | A298945-1g |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 97% | 1g |
$297.0 | 2024-04-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M893064-100mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | ≥95% | 100mg |
¥488.70 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M893064-250mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | ≥95% | 250mg |
¥785.70 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H87380-250mg |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid |
139297-51-1 | 95% | 250mg |
¥699.0 | 2023-09-07 |
5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
139297-51-1 (5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid) Related Products
- 679436-55-6(5-(carboxymethoxy)-1-methylpyrazole-3-carboxylic Acid)
- 718621-99-9(5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid)
- 139297-50-0(ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate)
- 1263211-61-5(5-Methoxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid)
- 1263207-37-9(1-(2-Amino-2-oxoethyl)-5-methoxy-1H-pyrazole-3-carboxylic acid)
- 131190-71-1(5-(Benzoyloxy)-1-methyl-1H-pyrazole-3-carboxylic acid)
- 180519-10-2((5-Methoxy-1-methyl-1H-pyrazol-3-yl)methanol)
- 1196157-35-3(5-ethoxy-1-methyl-1H-pyrazole-3-carboxylic acid)
- 60872-14-2(5-methoxy-1-phenyl-1H-pyrazole-3-carboxylic Acid)
- 126674-95-1(3-Methoxy-1-methyl-1H-pyrazole-5-carboxylic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk